6-(2-chloroethyl)-3-methyl-1,3-oxazinan-2-one
Description
Organophosphate ester flame retardants (OPFRs) have emerged as a replacement for polybrominated diphenyl ethers (PBDEs). One of the widely used OPFRs is tris (2-chloroethyl) phosphate (TCEP), which has reached considerable usage globally .
Synthesis Analysis
The synthesis of similar compounds often involves SN2 reactions. For example, the SN2 reaction of 2-naphthol/sodium hydroxide with butyl p-toluenesulfonate is performed in a single 3 or 4 h lab period and affords a solid product in good yield .Molecular Structure Analysis
The molecular structure of similar compounds can be analyzed using various methods such as Density Functional Theory (DFT) at different functional levels .Chemical Reactions Analysis
Ethyl chloroacetate is an organic compound used primarily in the chemical industry. It is used as a solvent for organic synthesis and as an intermediate in the production of pesticides .Physical And Chemical Properties Analysis
Physical and chemical properties of similar compounds include numerous key parameters that tell us about the compound’s non-ionic nature .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(2-chloroethyl)-3-methyl-1,3-oxazinan-2-one involves the reaction of 3-methyl-1,3-oxazinan-2-one with 2-chloroethylamine hydrochloride in the presence of a base.", "Starting Materials": [ "3-methyl-1,3-oxazinan-2-one", "2-chloroethylamine hydrochloride", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Dissolve 3-methyl-1,3-oxazinan-2-one in a suitable solvent (e.g. ethanol)", "Add a stoichiometric amount of 2-chloroethylamine hydrochloride to the solution", "Add a base (e.g. sodium hydroxide) to the solution to neutralize the hydrochloric acid produced during the reaction", "Heat the mixture under reflux for several hours", "Cool the mixture and extract the product with a suitable solvent (e.g. ethyl acetate)", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the solution under reduced pressure to obtain the desired product" ] } | |
CAS RN |
26409-02-9 |
Molecular Formula |
C7H12ClNO2 |
Molecular Weight |
177.6 |
Purity |
95 |
Origin of Product |
United States |
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